Cas no 62365-78-0 (3-Ethynylindole)

3-Ethynylindole is a versatile heterocyclic compound featuring an ethynyl group attached to the indole scaffold. This structural motif makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecules through cross-coupling reactions such as Sonogashira or click chemistry. Its reactive alkyne functionality enables selective modifications, facilitating applications in pharmaceuticals, agrochemicals, and materials science. The indole core further enhances its utility in medicinal chemistry, serving as a precursor for biologically active compounds. High purity and stability under standard conditions ensure reliable performance in research and industrial processes. Its compatibility with diverse reaction conditions underscores its broad synthetic applicability.
3-Ethynylindole structure
3-Ethynylindole structure
Product Name:3-Ethynylindole
CAS No:62365-78-0
MF:C10H7N
MW:141.169282197952
MDL:MFCD00463781
CID:447875
PubChem ID:12344107
Update Time:2025-05-27

3-Ethynylindole Chemical and Physical Properties

Names and Identifiers

    • 3-Ethynyl-1H-indole
    • 1H-Indole, 3-ethynyl-
    • 3-Ethynylindole
    • 3-ETHYNYL-INDOLE
    • UJJFTIBNCODKOS-UHFFFAOYSA-N
    • KM0605
    • AB06167
    • TRA0035927
    • SY008634
    • V6943
    • MDL： MFCD00463781
    • Inchi： 1S/C10H7N/c1-2-8-7-11-10-6-4-3-5-9(8)10/h1,3-7,11H
    • InChI Key： UJJFTIBNCODKOS-UHFFFAOYSA-N
    • SMILES： N1C=C(C#C)C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 141.05800
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 188
  • XLogP3: 2.5
  • Topological Polar Surface Area: 15.8

Experimental Properties

  • PSA: 15.79000
  • LogP: 2.14920

3-Ethynylindole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Ethynylindole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E945750-10mg
3-Ethynylindole
 62365-78-0
10mg
 $ 50.00 2022-06-05
TRC
E945750-50mg
3-Ethynylindole
 62365-78-0
50mg
 $ 95.00 2022-06-05
TRC
E945750-100mg
3-Ethynylindole
 62365-78-0
100mg
 $ 135.00 2022-06-05
Chemenu
CM146643-1g
3-Ethynyl-1H-indole
 62365-78-0 95%+
1g
 $505 2021-08-05
Alichem
A199003929-250mg
3-Ethynylindole
 62365-78-0 96%
250mg
 $168.57 2023-09-01
Alichem
A199003929-1g
3-Ethynylindole
 62365-78-0 96%
1g
 $423.31 2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E45070-250mg
3-Ethynyl-1H-indole
 62365-78-0 97%
250mg
 ¥2709.0 2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E45070-1g
3-Ethynyl-1H-indole
 62365-78-0 97%
1g
 ¥5859.0 2023-09-08
abcr
AB315698-250 mg
3-Ethynylindole, 95%; .
 62365-78-0 95%
250mg
 €367.00 2023-04-26
abcr
AB315698-1 g
3-Ethynylindole, 95%; .
 62365-78-0 95%
1g
 €777.50 2023-04-26

3-Ethynylindole Related Literature

Related Categories

62365-78-0 (3-Ethynylindole) Related Products

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd